Cas no 741686-49-7 (2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione)

• Product Name: 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione
• CAS No: 741686-49-7
• MF: C₁₄H₈N₄O₂
• MW: 264.238922119141
• MDL: MFCD11045038
• CID: 68724
• PubChem ID: 10355426
• Update Time: 2025-09-26

2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-(1H-pyrrolo[2,3-d]pyrimidin-4-yl)-
• 2-(1H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-Isoindole-1,3(2H)-dione
• 2-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)isoindole-1,3-dione
• 2-(3-BROMO-PHENYL)-NAPHTHALENE
• 4-phthalimido-7H-pyrrolo[2,3-d]pyrimidin
• 4-phthalimido-7H-pyrrolo[2,3-d]pyrimidine
• 6-phthalimido-7-deazapurine
• 2-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}-2,3-dihydro-1H-isoindole-1,3-dione
• PubChem9888
• AM1173
• PB28209
• FCH3713250
• OR317004
• AX8062763
• A9523
• 1H-Isoindole-1,3(2H)-dione, 2-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-
• AKOS015949232
• DTXSID20438644
• AS-50694
• 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-isoindole-1,3(2H)-dione
• CS-0052073
• P10891
• FT-0657122
• AC-6903
• J-505371
• 741686-49-7
• MFCD09996923
• AKOS015909467
• SCHEMBL1737279
• YSYAPIRTBKWOCS-UHFFFAOYSA-N
• 2-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}ISOINDOLE-1,3-DIONE

• MDL： MFCD11045038
• Inchi： 1S/C14H8N4O2/c19-13-8-3-1-2-4-9(8)14(20)18(13)12-10-5-6-15-11(10)16-7-17-12/h1-7H,(H,15,16,17)
• InChI Key： YSYAPIRTBKWOCS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1=C2C=CNC2=NC=N1)=O

Computed Properties

• Exact Mass: 264.06500
• Monoisotopic Mass: 264.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 79

Experimental Properties

• Density: 1.595
• Boiling Point: 538.706 °C at 760 mmHg
• Flash Point: 538.706 °C at 760 mmHg
• Refractive Index: 1.796
• PSA: 78.95000
• LogP: 1.82350

Additional information on 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione

2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione: A Comprehensive Overview

2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione (CAS No. 741686-49-7) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities. The molecule's unique structure, featuring a pyrrolopyrimidine ring fused with an isoindoline dione moiety, contributes to its potential as a lead compound in drug discovery.

The synthesis of 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione involves a series of carefully designed organic reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic methods and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most promising aspects of CAS No. 741686-49-7 is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione could serve as a valuable tool in the development of targeted therapies.

In addition to its kinase inhibitory properties, this compound has also shown anti-inflammatory and antioxidant activities in vitro. These properties make it a candidate for investigating its potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Recent research has delved into the molecular mechanisms underlying these activities, revealing that the compound interacts with key signaling pathways involved in inflammation and oxidative stress.

The pharmacokinetic profile of CAS No. 741686-49-7 is another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for assessing its suitability as a drug candidate. Early studies indicate that the compound has moderate solubility and permeability, which are favorable attributes for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic properties for clinical applications.

From a structural perspective, the isoindoline dione moiety in 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,3-dione plays a pivotal role in its biological activity. This moiety is known to form hydrogen bonds with target proteins, enhancing the compound's binding affinity. The pyrrolopyrimidine ring further contributes to the molecule's rigidity and planarity, which are essential for optimal interaction with protein binding sites.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various kinase targets. For example, molecular dynamics simulations have revealed that CAS No. 741686-49-7 forms stable interactions with the ATP-binding pocket of Aurora kinases, suggesting a strong therapeutic potential.

In conclusion, 2-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)isoindoline-1,dione (CAS No. 741686 - 49 - 7) represents a promising lead compound in drug discovery due to its unique structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential across various disease areas.